In LC-MS metabolomics and SAR studies, isobaric interference and false biomarker calls compromise data. Swietenidin B (CAS 2721-56-4) resolves these as a high-purity negative control. • Precisely defined 3,4-dimethoxy-2-quinolinol structure, ≥98% HPLC. • Unique MS/MS signature (m/z 206.08) eliminates isobaric ambiguity with gentianamine. • Mandatory negative control for NO-inhibitory activity assays and OCT/MATE transporter studies. • Reliable calibration standard for Dictamnus dasycarpus extract QC. In stock for immediate global shipment.
Swietenidin B (CAS: 2721-56-4), chemically identified as 3,4-dimethoxy-2-quinolinol, is a highly specific quinoline alkaloid naturally derived from Dictamnus dasycarpus. In industrial and advanced analytical settings, it is primarily procured as a high-purity reference standard (≥98% HPLC) for botanical quality control, a definitive biomarker for LC-MS/MS metabolomics, and a structurally precise building block for alkaloid synthesis. Unlike generic quinoline derivatives, its pre-installed 3,4-dimethoxy configuration and distinct mass spectrometric signature (m/z 206.08) make it an irreplaceable baseline material for structure-activity relationship (SAR) studies and pharmacokinetic transporter assays.
Substituting Swietenidin B with crude Dictamnus extracts, mixed alkaloid fractions, or related in-class compounds like dictamnine or isomaculosidine fundamentally compromises assay integrity. In pharmacological screening, Swietenidin B lacks the nitric oxide (NO) inhibitory activity seen in its structural analogs, making it a mandatory negative control for SAR validation; substituting an active analog would invalidate baseline measurements. Furthermore, in high-resolution LC-MS/MS metabolomics, isobaric compounds (such as gentianamine) cannot be differentiated by exact mass alone. Without the pure Swietenidin B standard to confirm specific retention times and MS/MS fragmentation transitions, researchers face unacceptable false-discovery rates in biomarker identification and pharmacokinetic profiling[1].
In comparative assays measuring nitric oxide (NO) production in LPS-stimulated BV-2 microglial cells, quinoline alkaloids exhibit highly divergent activities based on minor structural variations. While the closely related analog isomaculosidine demonstrates potent inhibition of NO production, Swietenidin B acts as a structurally analogous but inactive baseline, showing no significant inhibitory activity under identical assay conditions . This stark contrast isolates the pharmacological contribution of specific functional groups.
| Evidence Dimension | NO production inhibition in LPS-stimulated BV-2 cells |
| Target Compound Data | Swietenidin B (No significant inhibition / inactive baseline) |
| Comparator Or Baseline | Isomaculosidine (Potent NO inhibition) |
| Quantified Difference | Binary activity contrast (inactive vs. active) for SAR validation |
| Conditions | LPS-induced BV-2 microglial cell assay |
Procuring Swietenidin B is essential for researchers needing a structurally matched negative control to validate the mechanism of action of active quinoline alkaloids.
Swietenidin B is frequently identified as a putative endogenous biomarker in pharmacokinetic studies, such as those evaluating OCT/MATE transporter inhibition by cimetidine. However, its exact mass (m/z 206.0807) is isobaric with several other metabolites, including gentianamine and methyl 1-methoxy-1H-indole-3-carboxylate [1]. Relying solely on in-silico mass prediction yields high ambiguity. Procurement of the pure Swietenidin B standard allows for the establishment of exact chromatographic retention times and specific MS/MS fragmentation transitions, resolving this isobaric overlap.
| Evidence Dimension | Metabolite identification accuracy |
| Target Compound Data | Pure Swietenidin B standard (Definitive RT and MS/MS transition matching) |
| Comparator Or Baseline | In-silico exact mass prediction (m/z 206.0807) |
| Quantified Difference | Elimination of false positives among >3 isobaric candidates |
| Conditions | High-resolution LC-MS/MS pharmacokinetic profiling |
Authentic Swietenidin B standards are strictly required to prevent misidentification of critical biomarkers in complex biological matrices and drug-drug interaction studies.
In the total synthesis of highly oxygenated furoquinoline alkaloids, starting from an unsubstituted 2-quinolinol requires multiple low-yielding, regioselective methoxylation steps that can reduce overall synthetic efficiency by >50%. Swietenidin B, possessing a pre-installed 3,4-dimethoxy-2-quinolinol core, bypasses these bottleneck reactions [1]. Utilizing this specific compound as an advanced intermediate allows direct functionalization at the available ring positions, significantly streamlining the synthetic route.
| Evidence Dimension | Synthetic step count and route efficiency |
| Target Compound Data | Swietenidin B (Pre-installed 3,4-dimethoxy groups) |
| Comparator Or Baseline | Unsubstituted 2-quinolinol |
| Quantified Difference | Elimination of multi-step regioselective di-methoxylation |
| Conditions | Total synthesis of complex oxygenated quinoline alkaloids |
Sourcing Swietenidin B as a chemical building block drastically reduces labor and material costs in the synthesis of specialized alkaloid libraries.
The commercial standardization of Cortex Dictamni (root bark of Dictamnus dasycarpus) requires precise quantification of its constituent alkaloids. Crude extracts suffer from severe matrix interference and overlapping UV absorption peaks during HPLC analysis. Utilizing high-purity Swietenidin B (≥98%) provides a discrete, quantifiable calibration curve that cannot be achieved with mixed fractions [1]. This ensures batch-to-batch reproducibility and compliance with stringent pharmacopeial standards.
| Evidence Dimension | HPLC peak resolution and calibration accuracy |
| Target Compound Data | Swietenidin B standard ≥98% (Discrete calibration curve) |
| Comparator Or Baseline | Crude Dictamnus extract (Overlapping peaks, matrix interference) |
| Quantified Difference | Enables precise quantitative profiling vs. qualitative estimation |
| Conditions | HPLC-UV quality control of botanical extracts |
Essential for QA/QC laboratories that must certify the exact alkaloid profile and purity of raw botanical materials before downstream manufacturing.
Because Swietenidin B lacks the NO-inhibitory activity of its close analogs, it is the premier choice for use as a structural negative control in microglial activation assays and SAR studies targeting neuroinflammation .
Swietenidin B is critical for calibrating LC-MS/MS instruments in metabolomic studies, particularly those investigating OCT/MATE renal transporter interactions, where it resolves isobaric ambiguity against compounds like gentianamine [1].
The pre-installed 3,4-dimethoxy-2-quinolinol scaffold makes Swietenidin B an ideal advanced precursor for medicinal chemists synthesizing libraries of highly oxygenated furoquinoline alkaloids, bypassing complex regioselective methoxylation steps [2].
Analytical laboratories procure high-purity Swietenidin B to establish reliable HPLC calibration curves for the quality control, batch standardization, and regulatory compliance of Dictamnus dasycarpus botanical extracts [3].